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Compound of Interest

Compound Name: 1,3,5-Trichloro-2-iodobenzene

Cat. No.: B1295845

Safe Handling Protocol: 1,3,5-Trichloro-2-
iodobenzene

This guide provides essential safety and logistical information for the handling and disposal of
1,3,5-Trichloro-2-iodobenzene (CAS No: 6324-50-1) in a laboratory setting. The following
procedures are designed to minimize risk and ensure the safety of researchers, scientists, and
drug development professionals.

Hazard Summary

1,3,5-Trichloro-2-iodobenzene is a solid substance classified with the signal word "Warning".
[1] The primary hazards associated with this chemical are summarized below.[2]
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Hazard Class GHS Classification Hazard Statement Citations
o H302: Harmful if
Acute Toxicity, Oral Category 4 [1]
swallowed

Skin H315: Causes skin

) o Category 2 S [2][3]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious

o Category 2 / 2A S [2][3]

Damage/Irritation eye irritation

Specific Target Organ
o ) H335: May cause
Toxicity (Single Category 3 _ . [2]
respiratory irritation
Exposure)

Personal Protective Equipment (PPE) Plan

The use of appropriate Personal Protective Equipment is mandatory to prevent exposure. All
PPE should be inspected before use and properly maintained.
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. Recommended
Protection Type .
Equipment

Details and Best o
. Citations
Practices

Chemical safety
Eye / Face Protection goggles and/or a face

shield.

Wear chemical safety
goggles that conform
to OSHA's 29 CFR
1910.133 or European
Standard EN166
regulations.[4] A face
shield should be used
in situations where
splashing is a
possibility.[5] Do not
wear contact lenses
when handling this

chemical.[6]

_ Chemical-resistant
Hand Protection
gloves.

Wear protective
gloves made of
materials like nitrile or
neoprene.[7] Ensure
gloves are long
enough to protect the
wrists. Wash gloves
before removal and
replace them

regularly.[7]

Body Protection Protective clothing.

Wear a lab coat or
other protective
clothing to prevent
skin exposure.[4][5]
For tasks with a
higher risk of
exposure, chemical-
resistant coveralls

may be necessary.[8]
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Respiratory Protection

Dust respirator.

Handling should occur
in a well-ventilated
area, preferably within
a chemical fume hood
or with local exhaust
ventilation to prevent
dust dispersion.[5][9]
If ventilation is
inadequate or dust is
generated, a
NIOSH/MSHA-
approved dust
respirator should be
used.[4][5]

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational workflow is critical for safety.

1. Preparation and Engineering Controls:

o Before beginning work, review the Safety Data Sheet (SDS) for 1,3,5-Trichloro-2-

iodobenzene.

o Ensure that a safety shower and eye bath are accessible and in working order.[5]

o Perform all handling operations in a well-ventilated area.[4][5] A local exhaust or a chemical

fume hood is strongly recommended to minimize inhalation exposure.[5]

o Keep the chemical away from heat and ignition sources.[10]

2. Handling the Chemical:

e Avoid all personal contact with the substance.[10]

¢ Prevent the dispersion of dust when handling the solid material.[5]
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e Use the minimum quantity required for the procedure.[10]
o Keep the container tightly closed when not in use.[4][9]

e Do not eat, drink, or smoke in the work area.[10][11]

3. Post-Handling and Storage:

e Wash hands and face thoroughly after handling.[4][5]

» Store the chemical in a tightly sealed container in a cool, dry, and dark place. The storage
area should be locked up.[4][9]

e Protect the substance from light.[4]

Emergency Procedures

Spill Cleanup:

Evacuate non-essential personnel from the area.

Wear the full recommended PPE, including respiratory protection.[5]

Carefully sweep the solid material into an airtight container, taking care not to create dust.[5]

Adhered or collected material should be promptly disposed of according to regulations.[5]

First Aid Measures:

¢ Inhalation: Remove the victim to fresh air and keep them at rest in a comfortable breathing
position.[4][5] Seek medical attention if you feel unwell.[5]

o Skin Contact: Immediately remove all contaminated clothing.[5] Rinse the affected skin with
plenty of water and soap.[4][12] If skin irritation occurs, get medical advice.[5]

o Eye Contact: Rinse cautiously with water for several minutes.[4][5] If present, remove
contact lenses if it is easy to do so and continue rinsing.[4] If eye irritation persists, seek
immediate medical attention.[5]
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 Ingestion: Rinse the mouth with water.[4][5] Call a POISON CENTER or a doctor for medical
advice if you feel unwell.[4]

Disposal Plan

o Chemical Waste: All waste containing 1,3,5-Trichloro-2-iodobenzene must be disposed of
in accordance with appropriate local, state, and federal regulations.[4]

o Contaminated Materials: Dispose of contaminated PPE and other materials in an approved
waste disposal plant.[4][12] Do not mix with other waste.

o Containers: Handle uncleaned, empty containers as you would the product itself.

Procedural Workflow
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Caption: Logical workflow for the safe handling of 1,3,5-Trichloro-2-iodobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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